Cas no 2680837-41-4 (4-{(prop-2-en-1-yloxy)carbonylamino}oxane-3-carboxylic acid)
4-{(prop-2-en-1-yloxy)carbonylamino}oxane-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-{[(prop-2-en-1-yloxy)carbonyl]amino}oxane-3-carboxylic acid
- EN300-28275251
- 2680837-41-4
- 4-{(prop-2-en-1-yloxy)carbonylamino}oxane-3-carboxylic acid
-
- Inchi: 1S/C10H15NO5/c1-2-4-16-10(14)11-8-3-5-15-6-7(8)9(12)13/h2,7-8H,1,3-6H2,(H,11,14)(H,12,13)
- InChI Key: NQHDBOFWCYLPPR-UHFFFAOYSA-N
- SMILES: O1CCC(C(C(=O)O)C1)NC(=O)OCC=C
Computed Properties
- Exact Mass: 229.09502258g/mol
- Monoisotopic Mass: 229.09502258g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 278
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 84.9Ų
4-{(prop-2-en-1-yloxy)carbonylamino}oxane-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28275251-1g |
4-{[(prop-2-en-1-yloxy)carbonyl]amino}oxane-3-carboxylic acid |
2680837-41-4 | 1g |
$842.0 | 2023-09-09 | ||
| Enamine | EN300-28275251-5g |
4-{[(prop-2-en-1-yloxy)carbonyl]amino}oxane-3-carboxylic acid |
2680837-41-4 | 5g |
$2443.0 | 2023-09-09 | ||
| Enamine | EN300-28275251-10g |
4-{[(prop-2-en-1-yloxy)carbonyl]amino}oxane-3-carboxylic acid |
2680837-41-4 | 10g |
$3622.0 | 2023-09-09 | ||
| Enamine | EN300-28275251-0.05g |
4-{[(prop-2-en-1-yloxy)carbonyl]amino}oxane-3-carboxylic acid |
2680837-41-4 | 95.0% | 0.05g |
$707.0 | 2025-03-19 | |
| Enamine | EN300-28275251-0.1g |
4-{[(prop-2-en-1-yloxy)carbonyl]amino}oxane-3-carboxylic acid |
2680837-41-4 | 95.0% | 0.1g |
$741.0 | 2025-03-19 | |
| Enamine | EN300-28275251-0.25g |
4-{[(prop-2-en-1-yloxy)carbonyl]amino}oxane-3-carboxylic acid |
2680837-41-4 | 95.0% | 0.25g |
$774.0 | 2025-03-19 | |
| Enamine | EN300-28275251-0.5g |
4-{[(prop-2-en-1-yloxy)carbonyl]amino}oxane-3-carboxylic acid |
2680837-41-4 | 95.0% | 0.5g |
$809.0 | 2025-03-19 | |
| Enamine | EN300-28275251-1.0g |
4-{[(prop-2-en-1-yloxy)carbonyl]amino}oxane-3-carboxylic acid |
2680837-41-4 | 95.0% | 1.0g |
$842.0 | 2025-03-19 | |
| Enamine | EN300-28275251-2.5g |
4-{[(prop-2-en-1-yloxy)carbonyl]amino}oxane-3-carboxylic acid |
2680837-41-4 | 95.0% | 2.5g |
$1650.0 | 2025-03-19 | |
| Enamine | EN300-28275251-5.0g |
4-{[(prop-2-en-1-yloxy)carbonyl]amino}oxane-3-carboxylic acid |
2680837-41-4 | 95.0% | 5.0g |
$2443.0 | 2025-03-19 |
4-{(prop-2-en-1-yloxy)carbonylamino}oxane-3-carboxylic acid Related Literature
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
Additional information on 4-{(prop-2-en-1-yloxy)carbonylamino}oxane-3-carboxylic acid
Comprehensive Overview of 4-{(prop-2-en-1-yloxy)carbonylamino}oxane-3-carboxylic acid (CAS No. 2680837-41-4)
4-{(prop-2-en-1-yloxy)carbonylamino}oxane-3-carboxylic acid (CAS No. 2680837-41-4) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique oxane ring structure and carboxylic acid functionality, is increasingly being explored for its potential applications in drug development and polymer synthesis. Researchers are particularly interested in its carbonylamino group, which offers versatile reactivity for further chemical modifications.
The growing interest in 4-{(prop-2-en-1-yloxy)carbonylamino}oxane-3-carboxylic acid aligns with current trends in sustainable chemistry and green synthesis. With the rise of bio-based materials and eco-friendly polymers, this compound's potential as a building block for biodegradable materials has become a hot topic. Its prop-2-en-1-yloxy moiety provides a reactive site for polymerization, making it a candidate for creating novel biocompatible coatings or drug delivery systems.
From a pharmaceutical perspective, the structural features of CAS No. 2680837-41-4 suggest possible bioactivity. The oxane-3-carboxylic acid component resembles motifs found in several bioactive natural products, sparking investigations into its potential as a pharmacophore for new therapeutic agents. Computational studies and molecular docking analyses are being conducted to predict its interactions with biological targets, particularly in the context of inflammatory diseases and metabolic disorders.
The synthesis of 4-{(prop-2-en-1-yloxy)carbonylamino}oxane-3-carboxylic acid typically involves multi-step organic reactions, with careful control of stereochemistry being crucial due to the chiral center in the oxane ring. Recent publications highlight innovative approaches using catalytic asymmetric synthesis to obtain enantiomerically pure forms of this compound, which is essential for pharmaceutical applications where chiral purity often determines biological activity.
Analytical characterization of this compound presents interesting challenges and opportunities. Advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are employed to confirm its structure and purity. The compound's stability under various conditions is another area of active research, particularly regarding its potential for formulation development in pharmaceutical contexts.
In material science applications, researchers are exploring how modifications to the prop-2-en-1-yloxy group can tailor the compound's properties for specific uses. For instance, its incorporation into smart polymers that respond to environmental stimuli like pH or temperature changes is being investigated. These developments align with current interests in stimuli-responsive materials for biomedical and industrial applications.
The safety profile and toxicological aspects of CAS No. 2680837-41-4 are subjects of ongoing study. While preliminary data suggest favorable characteristics, comprehensive ADME studies (Absorption, Distribution, Metabolism, and Excretion) would be necessary for any pharmaceutical application. The compound's biodegradability and environmental impact are also being evaluated in the context of green chemistry principles.
From a commercial perspective, the availability of 4-{(prop-2-en-1-yloxy)carbonylamino}oxane-3-carboxylic acid is currently limited to research quantities, with several specialty chemical suppliers listing it in their catalogs. The pricing and scalability of its synthesis are key factors that will influence its broader adoption in various applications. Intellectual property landscapes surrounding this compound and its derivatives are beginning to emerge, with several patent applications filed in recent years.
Future research directions for this compound are likely to focus on expanding its utility in targeted drug delivery systems and functional materials. The combination of its hydrogen-bonding capacity (from the carboxylic acid and carbonylamino groups) with the potential for controlled polymerization makes it particularly interesting for creating multifunctional platforms in nanotechnology applications.
In conclusion, 4-{(prop-2-en-1-yloxy)carbonylamino}oxane-3-carboxylic acid represents an intriguing case study in how structurally complex small molecules can bridge multiple scientific disciplines. Its dual potential in pharmaceutical and material science applications, combined with the current emphasis on sustainable chemistry and precision medicine, positions this compound as a subject of continued scientific interest and innovation.
2680837-41-4 (4-{(prop-2-en-1-yloxy)carbonylamino}oxane-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)